Cas no 122328-15-8 (Ellagic acid)
Ellagic acid structure
Product Name:Ellagic acid
CAS No:122328-15-8
MF:C14H6O8
MW:302.1926445961
CID:5098312
Update Time:2023-08-25
Ellagic acid Chemical and Physical Properties
Names and Identifiers
-
- ellagic acid
- Benzoaric acid
- Lagistase
- Elagostasine
- Eleagic acid
- Alizarine Yellow
- Gallogen
- Llagic acid
- Acide ellagique
- Acido elagico
- Acidum ellagicum
- C.I. 55005
- C.I. 75270
- Ellagicacid
- Ellagate
- Gallogen, astringent
- MLS000069632
- NSC407286
- 19YRN3ZS9P
- SMR000058244
- 4,4',5,5',6,6'-hexahydroxydiphenic acid 2,6,2',6'-dilactone
- NSC656272
- tetrahydro
- Ellagic acid
-
- Inchi： 1S/C14H6O8/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19/h1-2,15-18H
- InChI Key： AFSDNFLWKVMVRB-UHFFFAOYSA-N
- SMILES： O1C(C2C=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)O)O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 475
- XLogP3: 1.1
- Topological Polar Surface Area: 134
Ellagic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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